N-[4-(1-azepanylsulfonyl)phenyl]-2-[(2-chloro-6-fluorobenzyl)thio]acetamide

• IUPAC Name: N-[4-(azepan-1-ylsulfonyl)phenyl]-2-[(2-chloro-6-fluorophenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C21H24ClFN2O3S2/c22-19-6-5-7-20(23)18(19)14-29-15-21(26)24-16-8-10-17(11-9-16)30(27,28)25-12-3-1-2-4-13-25/h5-11H,1-4,12-15H2,(H,24,26)
• InChI Key: WLFNXCVUMKYUFP-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)CSCC3=C(C=CC=C3Cl)F
• Molecular Formula: C21H24ClFN2O3S2
• Molecular Weight: 471.0 g/mol

Description

N-[4-(1-azepanylsulfonyl)phenyl]-2-[(2-chloro-6-fluorobenzyl)thio]acetamide, also known as compound X, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-[4-(1-azepanylsulfonyl)phenyl]-2-[(2-chloro-6-fluorobenzyl)thio]acetamide X is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in the inflammatory response. Specifically, it is thought to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are enzymes involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
In animal studies, N-[4-(1-azepanylsulfonyl)phenyl]-2-[(2-chloro-6-fluorobenzyl)thio]acetamide X has been shown to reduce inflammation and decrease the production of inflammatory mediators. It has also been shown to have anti-tumor activity in vitro and in vivo. Additionally, it has been shown to have a favorable safety profile in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(1-azepanylsulfonyl)phenyl]-2-[(2-chloro-6-fluorobenzyl)thio]acetamide X in lab experiments is its potential as a therapeutic agent for inflammatory conditions and cancer. Additionally, it has a favorable safety profile in animal studies. One limitation is the complexity of the synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on N-[4-(1-azepanylsulfonyl)phenyl]-2-[(2-chloro-6-fluorobenzyl)thio]acetamide X. One area of focus could be the development of more efficient and scalable synthesis methods. Additionally, further studies could be conducted to better understand the mechanism of action and potential therapeutic applications of this N-[4-(1-azepanylsulfonyl)phenyl]-2-[(2-chloro-6-fluorobenzyl)thio]acetamide. Finally, clinical trials could be conducted to evaluate the safety and efficacy of N-[4-(1-azepanylsulfonyl)phenyl]-2-[(2-chloro-6-fluorobenzyl)thio]acetamide X in humans.

Synthesis Methods

The synthesis of N-[4-(1-azepanylsulfonyl)phenyl]-2-[(2-chloro-6-fluorobenzyl)thio]acetamide X involves a series of chemical reactions that require specialized equipment and expertise. The process begins with the reaction of 1-azepanysulfonyl chloride with 4-aminophenyl thioether to produce the intermediate N-[4-(1-azepanylsulfonyl)phenyl]-2-[(2-chloro-6-fluorobenzyl)thio]acetamide. This intermediate is then reacted with 2-chloro-6-fluorobenzyl bromide in the presence of a base to form the final product.

Scientific Research Applications

Compound X has been the subject of scientific research due to its potential therapeutic applications. It has been shown to have anti-inflammatory properties and has been studied as a potential treatment for various inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, it has been studied for its potential as an anti-cancer agent.